Cas no 1804407-61-1 (Methyl 3-cyano-5-iodo-2-methoxybenzoate)

• Product Name: Methyl 3-cyano-5-iodo-2-methoxybenzoate
• CAS No: 1804407-61-1
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4951803
• Update Time: 2025-05-20

Methyl 3-cyano-5-iodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-iodo-2-methoxybenzoate

• Inchi： 1S/C10H8INO3/c1-14-9-6(5-12)3-7(11)4-8(9)10(13)15-2/h3-4H,1-2H3
• InChI Key： JTDLHGHVCRAYSO-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=C(C(=O)OC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-iodo-2-methoxybenzoate

Methyl 3-cyano-5-iodo-2-methoxybenzoate: A Comprehensive Overview

Methyl 3-cyano-5-iodo-2-methoxybenzoate (CAS No. 1804407-61-1) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its benzoate backbone, which is substituted with a cyano group at the 3-position, an iodo group at the 5-position, and a methoxy group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various research and industrial applications.

The synthesis of Methyl 3-cyano-5-iodo-2-methoxybenzoate involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, reducing reaction times and minimizing by-products.

One of the most promising applications of Methyl 3-cyano-5-iodo-2-methoxybenzoate lies in its potential as a building block for drug discovery. The compound's structure is particularly amenable to further functionalization, allowing chemists to introduce additional substituents or modify existing ones to target specific biological pathways. For instance, the cyano group can be converted into an amine or nitrile-containing moiety, while the iodo group serves as an excellent leaving group for substitution reactions. These modifications can lead to derivatives with enhanced bioavailability or selectivity for specific therapeutic targets.

Recent studies have also highlighted the role of Methyl 3-cyano-5-iodo-2-methoxybenzoate in materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The compound's electronic properties, influenced by its substituents, make it a candidate for use in thin-film transistor applications. Researchers have reported that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for next-generation electronic devices.

In addition to its practical applications, Methyl 3-cyano-5-iodo-2-methoxybenzoate has become a valuable tool in fundamental research. Its structure allows for the study of steric and electronic effects on chemical reactivity, providing insights into reaction mechanisms and molecular interactions. For example, investigations into the compound's reactivity under various conditions have revealed novel pathways for cross-coupling reactions, which are critical in organic synthesis.

The versatility of Methyl 3-cyano-5-iodo-2-methoxybenzoate is further demonstrated by its use in click chemistry and supramolecular assembly. The compound's ability to form stable complexes with metal ions has led to its application in coordination chemistry and catalysis. Recent findings suggest that derivatives of this compound can act as efficient catalysts for enantioselective reactions, offering new opportunities in asymmetric synthesis.

From an environmental standpoint, researchers have also explored the biodegradation and toxicity profiles of Methyl 3-cyano-5-iodo-2-methoxybenzoate. Studies indicate that under specific conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. This information is crucial for industries seeking sustainable alternatives in chemical production.

In conclusion, Methyl 3-cyano-5-iodo-2-methoxybenzoate (CAS No. 1804407-61-) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug development, materials science, and green chemistry.